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Compound of Interest

Compound Name:
2-Heptanone, 7-(methylamino)-

(6CI,9CI)

Cat. No.: B022891 Get Quote

Essential Safety and Handling Guide for 2-
Heptanone, 7-(methylamino)-(6CI,9CI)
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Heptanone, 7-(methylamino)-(6CI,9CI). Adherence to these procedures is vital for ensuring

laboratory safety and minimizing risks.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 2-Heptanone, 7-(methylamino)-, based on the

parent compound 2-Heptanone and the presence of a secondary amine functional group.
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Protection Type Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause eye

irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Lab coat or

chemical-resistant apron.

Closed-toe shoes.

Prevents skin contact, which

can lead to irritation or

absorption of the chemical.[1]

[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.

Avoids inhalation of vapors,

which may cause respiratory

tract irritation.[1][2]

Operational Handling and Storage
Safe handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.
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Procedure Guideline Rationale

Handling

- Handle in a well-ventilated

area or under a chemical fume

hood. - Avoid contact with skin,

eyes, and clothing.[1][3] - Use

non-sparking tools and

explosion-proof equipment.[3]

[4][5] - Ground and bond

containers when transferring

material to prevent static

discharge.[3][4][6] - Do not eat,

drink, or smoke in the handling

area.[1][6]

Minimizes exposure and

reduces the risk of fire or

explosion.

Storage

- Store in a cool, dry, well-

ventilated area away from

incompatible substances such

as strong acids and oxidizing

agents.[2][4] - Keep container

tightly closed.[1][4][6][7] - Store

away from sources of heat,

sparks, and open flames.[4][5]

[6][7]

Prevents degradation of the

chemical and reduces fire

hazards.

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.
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Waste Type Disposal Method Regulatory Compliance

Unused Chemical

- Dispose of as hazardous

waste through a licensed

disposal company.[5][6] - Do

not dispose of down the drain

or in household garbage.[1][2]

Must comply with local,

regional, and national

hazardous waste regulations.

Contaminated Materials

- Absorb spills with inert

material (e.g., vermiculite,

sand) and place in a sealed

container for disposal.[3][4] -

Contaminated PPE and other

materials should be disposed

of as hazardous waste.

Follow institutional guidelines

for the disposal of chemically

contaminated solid waste.

Emergency Protocols
In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Type Immediate Action

Skin Contact

- Immediately remove all contaminated clothing.

[1][5] - Rinse skin with plenty of water for at

least 15 minutes.[5]

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. - Seek immediate

medical attention.

Inhalation

- Move the person to fresh air.[4][5] - If breathing

is difficult, give oxygen.[3][4] - Seek immediate

medical attention.[4]

Ingestion

- Do NOT induce vomiting. - Give 2-4 cupfuls of

milk or water.[4] - Never give anything by mouth

to an unconscious person.[4] - Seek immediate

medical attention.[4]
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Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 2-

Heptanone, 7-(methylamino)- in a laboratory setting.

Caption: A logical workflow for the safe handling of 2-Heptanone, 7-(methylamino)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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